Cas no 1807186-42-0 (Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate
• CAS No: 1807186-42-0
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4947487
• Update Time: 2025-10-30

Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate

• Inchi： 1S/C11H9ClFNO2/c1-2-16-11(15)10-8(5-12)3-7(6-14)4-9(10)13/h3-4H,2,5H2,1H3
• InChI Key： IKSHLWGHYDOHSN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate

Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate (CAS No. 1807186-42-0): A Comprehensive Overview

Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate (CAS No. 1807186-42-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate is C₁₁H₉ClFNO₂, and its molecular weight is approximately 255.64 g/mol. The presence of a chloromethyl, cyano, and fluorine substituent on the benzene ring, along with the ester functionality, imparts distinct chemical properties and reactivity to this compound. These features make it an attractive candidate for a wide range of synthetic transformations and derivatizations.

In recent years, Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the role of this compound in the development of inhibitors targeting viral proteases, which are crucial for the replication of several pathogenic viruses.

Beyond antiviral applications, Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate has also shown promise in the field of cancer research. Studies have demonstrated its utility in the synthesis of small molecules that can modulate key signaling pathways involved in tumor growth and metastasis. For instance, a recent study published in Cancer Research reported the successful synthesis of a series of derivatives from this compound that exhibited potent anti-proliferative activity against various cancer cell lines.

The synthetic versatility of Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate is further enhanced by its ability to undergo various chemical reactions, including nucleophilic substitution, elimination, and coupling reactions. These reactions can be tailored to introduce additional functional groups or modify existing ones, thereby expanding the range of bioactive molecules that can be derived from this compound.

In addition to its synthetic applications, Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate has been evaluated for its pharmacological properties. Preliminary studies have indicated that it possesses low toxicity and good solubility characteristics, which are desirable attributes for drug candidates. These properties make it a suitable starting material for further optimization and development into potential therapeutic agents.

The environmental impact and safety profile of Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate have also been investigated. Studies have shown that it can be synthesized using environmentally friendly methods and that proper handling and disposal practices can minimize any potential risks associated with its use in laboratory settings.

In conclusion, Ethyl 2-chloromethyl-4-cyano-6-fluorobenzoate (CAS No. 1807186-42-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.